Cas no 2137095-12-4 (Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2137095-12-4
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5294118
• Update Time: 2025-07-09

Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3S/c1-5-9(11(15)10-7-6-8-18-10)14-12(16)17-13(2,3)4/h6-9H,5H2,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： PLYCWRYUJONGJB-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(C1SC=CC=1)=O)CC

Additional information on Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester

Introduction to Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2137095-12-4)

Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2137095-12-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester includes a carbamic acid moiety linked to a substituted thienylcarbonyl group and a tert-butyl ester. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activity and potential therapeutic applications.

In recent years, significant advancements have been made in understanding the pharmacological properties of this compound. Studies have shown that Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For instance, it has been reported to act as a selective inhibitor of certain kinases involved in cancer progression and inflammatory responses.

The synthesis of Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the thienylcarbonyl intermediate and the subsequent coupling with the carbamic acid derivative. Advanced synthetic methodologies and purification techniques have been developed to optimize the production process and ensure the quality of the final product.

Beyond its potential as a therapeutic agent, Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester has also been explored for its utility in chemical biology research. Its ability to modulate specific biological targets makes it an invaluable tool for studying cellular processes and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify novel therapeutic targets.

In the context of drug development, Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester has shown promising results in preclinical studies. Animal models have demonstrated its efficacy in reducing tumor growth and inflammation while exhibiting favorable pharmacokinetic properties. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The safety profile of Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound has low toxicity at therapeutic doses and does not pose significant risks to human health when used appropriately. However, as with any new chemical entity, ongoing monitoring and rigorous safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, Carbamic acid, N-[(1S)-1-(2-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2137095-12-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great potential to contribute to the treatment of various diseases and improve patient outcomes.